Cas no 879562-26-2 (Olmesartan medoxomil impurity C)

Olmesartan medoxomil impurity C is the impurity of olmesartan medoxomil Olmesartan medoxomil is a potent and selective angiotensin AT1 receptor inhibitor with an IC50 of 66.2 μ M

Olmesartan medoxomil impurity C structure

879562-26-2 structure

Product Name:Olmesartan medoxomil impurity C

CAS No:879562-26-2

Molecular Formula:C₂₉H₂₈N₆O₅

Molecular Weight:540.569826126099

MDL:MFCD16660960

CID:833956

PubChem ID:44193132

Olmesartan medoxomil impurity C Properties

Names and Identifiers

- (5-Methyl-2-oxo-1,3-dioxol-4-yl)methyl 1-((2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-4-(prop-1-en-2-yl)-2-propyl-1H-imidazole-5-carboxylate
- (5-Methyl-2-oxo-1,3-dioxol-4-yl)methyl 1-((2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl] -4-yl)methyl)-4-(prop-1-en-2-yl)-2-pro...
- Dehydro Olmesartan Medoxomil
- Olmesartan Medoxomil Dehydro
- Olmesartan medoxomil impurity I
- olmesartan medoxomil dehydrate
- UNII-227N84S103
- (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl 1-((2'-(1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-4-(prop-1-en-2-yl)-2-propyl-1H-imidazole-5-carboxylate
- Olmesartan medoxomil impurity C
- (5-Methyl-2-oxo-1,3-dioxol-4-yl)methyl 4-(1-methylethenyl)-2-propyl-1-[[2′-(2H-tetrazol-5-yl)[1,1′-biphenyl]-4-yl]methyl]-1H-imidazole-5-carboxylate (ACI)
- 1H-Imidazole-5-carboxylic acid, 4-(1-methylethenyl)-2-propyl-1-[[2′-(1H-tetrazol-5-yl)[1,1′-biphenyl]-4-yl]methyl]-, (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl ester (9CI)
- (5-Methyl-2-oxo-1,3-dioxol-4-yl)methyl 1-((2′-(2H-tetrazol-5-yl)-[1,1′-biphenyl]-4-yl)methyl)-4-(prop-1-en-2-yl)-2-propyl-1H-imidazole-5-carboxylate
- J-501597
- Olmesartan medoxomil impurity, olefinic impurity- [USP]
- 1ST14188
- 1H-Imidazole-5-carboxylic acid, 4-(1-methylethenyl)-2-propyl-1-((2'-(2H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-, (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl ester
- Olmesartan medoxomil specified impurity C [EP]
- F19240
- (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl 5-prop-1-en-2-yl-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]imidazole-4-carboxylate
- 4-(1-Methylethenyl)-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1H-Imidazole-5-carboxylic acid(5-methyl-2-oxo-1,3-dioxol-4-yl)methylester
- MFCD16660960
- HY-131264
- Olmesartan EP Impurity C/ Olmesartan Medoxomil Olefinic Impurity USP (Dehydro Olmesartan Medoxomil/ Anhydro Olmesartan Medoxomil)
- DTXSID80236724
- (5-Methyl-2-oxo-1,3-dioxol-4-yl)methyl 4-(1-Methylethenyl)-2-propyl-1-[[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl]-1H-imidazole-5-carboxylate
- AKOS040754980
- (5-Methyl-2-oxo-1,3-dioxol-4-yl)methyl 4-(1-methylethenyl)-2-propyl-1-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)-1H-imidazole-5-carboxylate
- (5-methyl-2-oxo-1,3-dioxolen-4-yl)methyl 4-isopropenyl-2-propyl-1-[[2'-[1H-tetrazol-5-yl]biphenyl-4-yl]methyl]imidazole-5-carboxylate
- OLMESARTAN MEDOXOMIL IMPURITY C [EP IMPURITY]
- 879562-26-2
- (5-Methyl-2-oxo-1,3-dioxol-4-yl)methyl 1-[[2 inverted exclamation mark -(5-Tetrazolyl)-4-biphenylyl]methyl]-4-(1-propen-2-yl)-2-propylimidazole-5-carboxylate
- DES(1-hydroxy-1-methylethyl)-(1-methylethenyl)-olmesartan medoxomil
- (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl 1-((2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-4-(prop-1-en-2-yl)-2-propyl-1H-imidazo le-5-carboxylate
- OLMESARTAN MEDOXOMIL IMPURITY, OLEFINIC IMPURITY- [USP IMPURITY]
- PSFJJUXSEHXDFN-UHFFFAOYSA-N
- CS-0131952
- 227N84S103
- Olmesartan MedoxomilEP Impurity C
- Q27253622
- SCHEMBL102109
- SY288726
- +Expand
- MDL： MFCD16660960
- InChIKey： PSFJJUXSEHXDFN-UHFFFAOYSA-N
- Inchi： 1S/C29H28N6O5/c1-5-8-24-30-25(17(2)3)26(28(36)38-16-23-18(4)39-29(37)40-23)35(24)15-19-11-13-20(14-12-19)21-9-6-7-10-22(21)27-31-33-34-32-27/h6-7,9-14H,2,5,8,15-16H2,1,3-4H3,(H,31,32,33,34)
- SMILES： O=C1OC(COC(C2N(CC3C=CC(C4C(C5NN=NN=5)=CC=CC=4)=CC=3)C(CCC)=NC=2C(C)=C)=O)=C(C)O1

Computed Properties

Exact Mass: 540.212118g/mol
Surface Charge: 0
XLogP3: 5.5
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 11
Monoisotopic Mass: 540.212118g/mol
Monoisotopic Mass: 540.212118g/mol
Topological Polar Surface Area: 134Å²
Heavy Atom Count: 40
Complexity: 967
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 4.97570
PSA: 141.93000

Olmesartan medoxomil impurity C Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AH88610-5mg	4-(1-Methylethenyl)-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1H-Imidazole-5-carboxylic acid(5-methyl-2-oxo-1,3-dioxol-4-yl)methylester	879562-26-2	> 95%	5mg	$423.00	2024-04-19
Aaron	AR00GXCE-2.5mg	4-(1-Methylethenyl)-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1H-Imidazole-5-carboxylic acid(5-methyl-2-oxo-1,3-dioxol-4-yl)methylester	879562-26-2	98%	2.5mg	$709.00
Alichem	A069003253-1g	(5-Methyl-2-oxo-1,3-dioxol-4-yl)methyl 1-((2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-4-(prop-1-en-2-yl)-2-propyl-1H-imidazole-5-carboxylate	879562-26-2	95%	1g	$621.72	2023-08-31
Ambeed	A456316-1g	(5-Methyl-2-oxo-1,3-dioxol-4-yl)methyl 1-((2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-4-(prop-1-en-2-yl)-2-propyl-1H-imidazole-5-carboxylate	879562-26-2	98+%	1g	$615.0	2023-06-15
Chemenu	CM187286-1g	(5-methyl-2-oxo-1,3-dioxol-4-yl)methyl 1-((2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-4-(prop-1-en-2-yl)-2-propyl-1H-imidazole-5-carboxylate	879562-26-2	95%	1g	$***	2023-05-29
ChemScence	CS-0131952-1mg	Olmesartan medoxomil impurity C	879562-26-2		1mg	$150.0	2021-09-02
eNovation Chemicals LLC	D406203-4g	4-(1-Methylethenyl)-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1H-Imidazole-5-carboxylic acid(5-methyl-2-oxo-1,3-dioxol-4-yl)methylester	879562-26-2	98%	4g	$4750	2021-10-20
MedChemExpress	HY-131264-1mg	Olmesartan medoxomil impurity C	879562-26-2		1mg	￥1500	2022-05-18
TRC	D229965-1mg	Dehydro Olmesartan Medoxomil	879562-26-2		1mg	$ 213.00	2023-09-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	O916197-1mg	Olmesartan EP Impurity C	879562-26-2	>97%(HPLC)	1mg	￥3,240.00	2022-09-01

Olmesartan medoxomil impurity C Synthesis

Synthetic Circuit 1

1227626-51-8

879562-26-2

Reaction Conditions

1.1 Reagents: Acetic acid Solvents: Water ; 2 - 3 h, 55 - 60 °C

Reference

Synthesis of related substances of olmesartan medoxomil, anti-hypertensive drug

Babu, Karrothu Srihari; et al, ARKIVOC (Gainesville, 2010, (2), 292-302

Synthetic Circuit 2

1391052-99-5

879562-26-2

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Acetone , Water ; rt; 5 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 8, rt

Reference

Synthesis of related substances of olmesartan medoxomil

Fan, Shanshan; et al, Zhongguo Yiyao Gongye Zazhi, 2014, 45(11), 1016-1018

Synthetic Circuit 3

1020157-01-0

879562-26-2

Reaction Conditions

1.1 Reagents: Triethylamine , Methanesulfonyl chloride Solvents: Dichloromethane ; cooled; 4 h, rt
2.1 Reagents: Hydrochloric acid Solvents: Acetone , Water ; rt; 5 h, rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 8, rt

Reference

Synthesis of related substances of olmesartan medoxomil

Fan, Shanshan; et al, Zhongguo Yiyao Gongye Zazhi, 2014, 45(11), 1016-1018

Synthetic Circuit 4

144690-92-6

879562-26-2

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ; 8 - 10 h, reflux
2.1 Reagents: Acetic acid Solvents: Water ; 2 - 3 h, 55 - 60 °C

Reference

Synthesis of related substances of olmesartan medoxomil, anti-hypertensive drug

Babu, Karrothu Srihari; et al, ARKIVOC (Gainesville, 2010, (2), 292-302

Olmesartan medoxomil impurity C Raw materials

Olmesartan medoxomil impurity C Preparation Products

Olmesartan medoxomil impurity C (879562-26-2)

Olmesartan medoxomil impurity C Suppliers

Artis.bioche

Audited Supplier

(CAS:879562-26-2)

MR./MRS.:QIAN JING LI （ WEI XIN TONG HAO ）

Phone:18108108965

Email:3003803754@qq.com

Hubei Rhino Pharmaceutical Tech.co.,Ltd.

Audited Supplier

(CAS:879562-26-2)

MR./MRS.:WANG JING LI

Phone:13165688766

Email:3008058303@qq.com

Web:https://www.chem960.com/company/190540/

Olmesartan medoxomil impurity C Related Literature

1. Low-energy electron interaction with 2-(trifluoromethyl)acrylic acid, a potential component for EUVL resist material†

Reza Tafrishi,Daniela Torres-Diaz,Lionel Amiaud,Anne Lafosse,Oddur Ingólfsson Phys. Chem. Chem. Phys., 2023,25, 17987-17998
2. Pterocladiella capillacea-stabilized silver nanoparticles as a green approach toward antibacterial biomaterials†

Pedro A. Cavalli,Eduardo H. Wanderlind,Johann V. Hemmer,Otto M. S. Gerlach,Andressa K. Emmerich,Alexandre Bella-Cruz,Márcio Tamanaha New J. Chem., 2021,45, 3382-3386
3. 3D hollow MXene (Ti3C2)/reduced graphene oxide hybrid nanospheres for high-performance Li-ion storage†

Miao Guo,Shulin Zhong,Tian Xu,Yuqin Huang,Guanglin Xia,Tengfei Zhang,Xuebin Yu J. Mater. Chem. A, 2021,9, 23841-23849
4. High internal phase emulsions stabilized solely by whey protein isolate-low methoxyl pectin complexes: effect of pH and polymer concentration†

Paul Van der Meeren,Christofora Hanny Wijaya,Ashok R. Patel Food Funct., 2017,8, 584-594
5. Engineering Er3+-sensitized nanocrystals to enhance NIR II-responsive upconversion luminescence†

Hong Wang,Yang Xu,Tao Pang,Baojiu Chen,Fangyun Xin,Mingming Xing,Meng Tian,Yao Fu,Xixian Luo,Ying Tian Nanoscale, 2022,14, 962-968
6. Luminescence studies on substituted niobocene ketene complexes: evidence for thermally activated excited-state processes involving arene torsion

Chem. Commun., 1996, 1221-1222
7. Direct methylation and trifluoroethylation of imidazole and pyridine derivatives

Jie Zhang,George Robert Martin,Darryl D. DesMarteau Chem. Commun., 2003, 2334-2335
8. XXIX.—Isomeric terpenes and their derivatives.—Part II.—On cymene from various sources

J. Chem. Soc., 1873,26, 686-701
9. The early stages of taxol biosynthesis: An interim report on the synthesis and identification of early pathway metabolites

Jennifer Guerra-Bubb,Rodney Croteau Nat. Prod. Rep., 2012,29, 683-696
10. Redox active molybdophosphate produced by Cu3(PO4)2 nanospheres for enhancing enzyme-free electrochemical immunoassay of C-reactive protein†

Xiaofeng Tan,Lianhua Zhang,Xiaobo Deng,Luyang Miao,He Li,Gengxiu zheng New J. Chem., 2017,41, 11867-11871

879562-26-2 (Olmesartan medoxomil impurity C) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:879562-26-2)Olmesartan medoxomil impurity C

Purity:99%/99%/99%

Quantity:50mg/100mg/250mg

Price($):177.0/302.0/512.0